Cas no 901232-13-1 (Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR)-)

• Product Name: Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR)-
• CAS No: 901232-13-1
• MF: C₁₀H₉ClF₄O
• MW: 256.624476194382
• CID: 5865260
• Update Time: 2025-07-10

Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR)-
• Benzeneethanol, α-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (αR)-

• Inchi： 1S/C10H9ClF4O/c11-5-8(16)4-6-3-7(10(13,14)15)1-2-9(6)12/h1-3,8,16H,4-5H2/t8-/m1/s1
• InChI Key： QHQKDTSWVQHXJT-MRVPVSSYSA-N
• SMILES： C1(C[C@H](CCl)O)=CC(C(F)(F)F)=CC=C1F

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±35.0 °C(Predicted)
• pka: 13.45±0.20(Predicted)

Additional information on Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR)-

Professional Introduction to Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR)

Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 901232-13-1, features a benzene ring substituted with various functional groups, including a hydroxyl group, a chloromethyl group, and fluorine atoms. The specific stereochemistry denoted by the (aR) configuration further underscores its uniqueness and potential applications in the development of novel therapeutic agents.

The molecular architecture of Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) presents a rich landscape for chemical manipulation and biological interaction. The presence of both electron-withdrawing and electron-donating groups on the benzene ring creates a delicate balance that can influence its reactivity and binding affinity to biological targets. This characteristic makes it an attractive candidate for medicinal chemists seeking to design molecules with tailored pharmacological properties.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceuticals has been shown to modulate drug efficacy and reduce susceptibility to degradation. Specifically, the 2-fluoro and 5-trifluoromethyl substituents in Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) contribute to its stability and may enhance its interaction with biological receptors. This has led to extensive research into its potential as an intermediate in the synthesis of more complex molecules.

The chloromethyl group in this compound serves as a versatile handle for further functionalization. Chloromethylation reactions are widely used in organic synthesis to introduce methyl groups into molecules, often as a precursor to more complex functional groups such as amino or thiol groups. The (aR) stereochemistry indicates that the molecule has been carefully optimized to exhibit specific stereoselective properties, which can be crucial for biological activity. This stereochemical purity is often achieved through chiral resolution techniques or asymmetric synthesis methods.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the three-dimensional structure of molecules and their interactions with biological targets at the atomic level. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are being employed to predict how Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) will behave within biological systems. These studies aim to provide insights into its binding mode and potential side effects, thereby guiding the design of more effective drugs.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations are often employed to construct the desired framework efficiently. The complexity of these synthetic routes highlights the challenges faced by chemists in developing new pharmaceuticals but also underscores the ingenuity required to produce molecules with specific properties.

One of the most promising applications of Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) is in the development of antiviral agents. The unique combination of substituents on its benzene ring may allow it to interact with viral enzymes or receptors in ways that existing drugs do not. Preliminary studies have suggested that derivatives of this compound could inhibit viral replication by targeting key metabolic pathways. These findings are particularly relevant in light of ongoing efforts to develop treatments for emerging viral threats.

In addition to antiviral applications, this compound has shown potential in other therapeutic areas. Its structural features make it a suitable candidate for designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for drug discovery. Researchers are exploring various derivatives to optimize potency, selectivity, and pharmacokinetic profiles.

The impact of fluorinated compounds on drug development cannot be overstated. The introduction of fluorine atoms can significantly alter a molecule's properties, making it more stable and bioavailable while improving its interaction with biological targets. The widespread use of fluorine in modern pharmaceuticals underscores its importance as a key structural element. As such, compounds like Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) represent valuable building blocks for future drug candidates.

Future research directions may include exploring new synthetic methodologies that improve the efficiency and scalability of producing this compound. Additionally, advances in biocatalysis could enable more sustainable routes for introducing complex functional groups without relying on harsh chemical conditions. These innovations would not only facilitate the production of this compound but also contribute to broader efforts in green chemistry.

In conclusion, Benzeneethanol, a-(chloromethyl)-2-fluoro-5-(trifluoromethyl)-, (aR) is a sophisticated organic molecule with significant potential in pharmaceutical applications. Its unique structure and stereochemistry make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to uncover new ways to leverage its properties, this compound is poised to play an important role in shaping the future of medicine.